Cas no 1422957-18-3 (3-Methyl-4-pyrazol-1-ylphenol)
3-Methyl-4-pyrazol-1-ylphenol structure
Product Name:3-Methyl-4-pyrazol-1-ylphenol
CAS No:1422957-18-3
MF:C10H10N2O
MW:174.199202060699
CID:2113713
Update Time:2023-08-04
3-Methyl-4-pyrazol-1-ylphenol Chemical and Physical Properties
Names and Identifiers
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- 3-methyl-4-(1H-pyrazol-1-yl)Phenol
- 3-Methyl-4-pyrazol-1-ylphenol
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- Inchi: 1S/C10H10N2O/c1-8-7-9(13)3-4-10(8)12-6-2-5-11-12/h2-7,13H,1H3
- InChI Key: MWQJSXZVKJBTTB-UHFFFAOYSA-N
- SMILES: OC1C=CC(=C(C)C=1)N1C=CC=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 174
- Topological Polar Surface Area: 38
3-Methyl-4-pyrazol-1-ylphenol Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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